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Compound of Interest

Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B3426528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling N-
Phthaloyl-DL-methionine in a laboratory setting. It includes crucial operational protocols and

disposal guidance to ensure the safety of personnel and the integrity of research.

Immediate Safety and Handling
Disclaimer: A comprehensive Safety Data Sheet (SDS) for N-Phthaloyl-DL-methionine was

not available at the time of this writing. The following recommendations are based on general

laboratory safety principles for handling similar chemical compounds. It is imperative to consult

the substance-specific SDS provided by the supplier before any handling or use.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following should be

considered minimum requirements when handling N-Phthaloyl-DL-methionine, likely a solid

powder.
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PPE Category Specification

Eye Protection

Wear chemical safety goggles or glasses with

side shields that conform to EN166 or OSHA 29

CFR 1910.133 standards.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn. Inspect gloves for any tears or

punctures before use.[2]

Body Protection
A standard laboratory coat should be worn to

protect against skin contact.[3]

Respiratory

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter (e.g., N95) or work in a fume hood.[2]

Handling Procedures
Adherence to proper handling procedures is critical to minimize risk.

Engineering Controls: Handle N-Phthaloyl-DL-methionine in a well-ventilated area. A

chemical fume hood is recommended, especially when working with powders to control dust.

[1][4]

Personal Hygiene: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.[1][5]

Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material and place it in a designated, labeled container for disposal.[6]

Operational Plan: Synthesis of N-Phthaloyl-DL-
methionine
The following is a general protocol for the synthesis of N-phthaloyl amino acids, which can be

adapted for N-Phthaloyl-DL-methionine.

Experimental Protocol
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Objective: To synthesize N-Phthaloyl-DL-methionine from phthalic anhydride and DL-

methionine.

Materials:

Phthalic anhydride

DL-methionine

Glacial acetic acid

10% Hydrochloric acid (HCl)

Water

Ether

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask, combine 25 mmol of phthalic anhydride and 25

mmol of DL-methionine in 20 ml of glacial acetic acid.

Reflux: Heat the mixture to reflux for 5-7 hours.

Solvent Removal: After reflux, remove the glacial acetic acid under reduced pressure (in

vacuo) to obtain an oily residue.

Acidification and Hydrolysis: Add 15 ml of water to the oily residue, followed by acidification

with 10% HCl. Reflux the mixture for 1 hour.

Extraction: After cooling, extract the product with a 1:4 ether-water mixture.

Isolation: Filter the resulting precipitate.

Purification: Recrystallize the crude product from an ethanol-water mixture and dry to obtain

pure N-Phthaloyl-DL-methionine.
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Disposal Plan
As N-Phthaloyl-DL-methionine is not classified as a hazardous substance based on available

information, it can likely be disposed of as non-hazardous waste.[7][8][9] However, always

consult local regulations and the supplier's SDS for final determination.

Waste Type Disposal Procedure

Unused Product

If deemed non-hazardous, small quantities may

be disposed of in the regular trash. For larger

quantities, it is recommended to offer the

surplus to a licensed disposal company.[2]

Contaminated Materials

Items such as gloves, paper towels, and

weighing papers contaminated with N-Phthaloyl-

DL-methionine should be placed in a sealed bag

and can typically be disposed of in the regular

laboratory waste, provided the substance is

non-hazardous.

Empty Containers

Rinse empty containers thoroughly with an

appropriate solvent (e.g., water or ethanol).

Once clean and dry, the containers can usually

be recycled or disposed of in the regular trash.

[10]

Liquid Waste (from synthesis)

Neutralize acidic or basic aqueous solutions to a

pH between 6 and 8 before disposing of them

down the sanitary sewer with copious amounts

of water, in accordance with local regulations.

[11] Organic solvent waste should be collected

in a designated container for hazardous waste

disposal.

Visual Workflow for Synthesis and Handling
The following diagram illustrates the key steps in the synthesis and safe handling of N-
Phthaloyl-DL-methionine.
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Workflow for N-Phthaloyl-DL-methionine Synthesis and Handling
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Caption: A logical workflow for the synthesis and safe handling of N-Phthaloyl-DL-methionine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3426528?utm_src=pdf-body-img
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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